Cas no 1334490-54-8 (5-(aminomethyl)-N-methylpyridine-2-sulfonamide)

• Product Name: 5-(aminomethyl)-N-methylpyridine-2-sulfonamide
• CAS No: 1334490-54-8
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD20232413
• CID: 5607482
• PubChem ID: 54857491
• Update Time: 2025-08-03

5-(aminomethyl)-N-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-pyridine-2-sulfonic acid methylamide
• 2-Pyridinesulfonamide, 5-(aminomethyl)-N-methyl-
• AKOS005363223
• EN300-841268
• 1334490-54-8
• 5-(aminomethyl)-N-methylpyridine-2-sulfonamide

• MDL： MFCD20232413
• Inchi： 1S/C7H11N3O2S/c1-9-13(11,12)7-3-2-6(4-8)5-10-7/h2-3,5,9H,4,8H2,1H3
• InChI Key： UMPBEVIFLZMPRU-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=NC=C(CN)C=C1

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±52.0 °C(Predicted)
• pka: 10.72±0.30(Predicted)

Additional information on 5-(aminomethyl)-N-methylpyridine-2-sulfonamide

5-(Aminomethyl)-N-methylpyridine-2-sulfonamide (CAS No. 1334490-54-8): A Comprehensive Overview

5-(Aminomethyl)-N-methylpyridine-2-sulfonamide (CAS No. 1334490-54-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of 5-(aminomethyl)-N-methylpyridine-2-sulfonamide.

Chemical Structure and Properties

5-(Aminomethyl)-N-methylpyridine-2-sulfonamide is a small molecule with a molecular formula of C₈H₁₁N₃O₂S and a molecular weight of 209.26 g/mol. The compound features a pyridine ring substituted with an aminomethyl group and a sulfonamide moiety. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for drug development.

The solubility of 5-(aminomethyl)-N-methylpyridine-2-sulfonamide in water is moderate, which is crucial for its bioavailability and pharmacokinetic properties. Additionally, the compound exhibits good stability under physiological conditions, which is essential for its use in biological systems.

Biological Activities and Mechanisms of Action

5-(Aminomethyl)-N-methylpyridine-2-sulfonamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted several key mechanisms through which this compound exerts its effects:

• Anti-inflammatory Activity: Studies have shown that 5-(aminomethyl)-N-methylpyridine-2-sulfonamide possesses potent anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases.
• Antioxidant Properties: The compound has been found to exhibit significant antioxidant activity by scavenging free radicals and reducing oxidative stress. This property makes it a potential candidate for the treatment of oxidative stress-related disorders.
• Cytotoxic Effects: Research has demonstrated that 5-(aminomethyl)-N-methylpyridine-2-sulfonamide can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent. The mechanism involves the modulation of signaling pathways such as p53 and Bcl-2.
• Neuroprotective Effects: Preliminary studies have indicated that the compound may have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Applications and Therapeutic Potential

The diverse biological activities of 5-(aminomethyl)-N-methylpyridine-2-sulfonamide have led to its evaluation in various clinical settings. Several preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases, cancer, and neurodegenerative disorders.

In the context of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), 5-(aminomethyl)-N-methylpyridine-2-sulfonamide has shown promising results in reducing inflammation and improving disease outcomes. Clinical trials are currently underway to further validate these findings.

In oncology, the compound's ability to induce apoptosis in cancer cells has sparked interest in its potential as an anticancer agent. Preclinical studies have shown that it can effectively target various types of cancer cells, including those resistant to conventional therapies. Ongoing research aims to optimize its formulation and delivery methods for clinical use.

The neuroprotective effects of 5-(aminomethyl)-N-methylpyridine-2-sulfonamide have also been explored in preclinical models of neurodegenerative diseases. Early results suggest that it may help protect neurons from damage caused by oxidative stress and inflammation, making it a potential therapeutic option for conditions like Alzheimer's disease.

Safety and Toxicity Profiles

The safety profile of 5-(aminomethyl)-N-methylpyridine-2-sulfonamide is an important consideration for its clinical development. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

Toxicity assessments have indicated that the compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations. However, further studies are needed to fully characterize its safety profile in humans.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-(aminomethyl)-N-methylpyridine-2-sulfonamide holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and evaluating its efficacy in larger clinical trials.

In conclusion, 5-(aminomethyl)-N-methylpyridine-2-sulfonamide (CAS No. 1334490-54-8) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, cytotoxic, and neuroprotective properties make it a valuable candidate for further investigation and potential clinical application. As research continues to uncover new insights into this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the development of novel treatments for various diseases.